diethyl 2-(benzo[d]thiazole-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: diethyl 2-(1,3-benzothiazole-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C21H21N3O5S2/c1-3-28-20(26)16-12-9-10-24(21(27)29-4-2)11-15(12)31-18(16)23-17(25)19-22-13-7-5-6-8-14(13)30-19/h5-8H,3-4,9-11H2,1-2H3,(H,23,25)
• InChI Key: HQWCIUIFDSIPLY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H21N3O5S2
• Molecular Weight: 459.5 g/mol

Description

Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Molecular Structure Analysis

Thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

The development of new compounds related to the thiazole scaffold is an active area of research due to their diverse biological activities. Future research may focus on designing and synthesizing new thiazole derivatives with improved efficacy and lesser side effects.

Mechanism of Action

Target of Action

Similar compounds with a benzo[d]imidazo[2,1-b]thiazole carboxamide structure have been studied for their antimycobacterial properties . These compounds have shown activity against Mycobacterium tuberculosis (Mtb) .

Mode of Action

It’s worth noting that similar compounds have been evaluated for theirantimycobacterial activity . Molecular docking and dynamics studies have been carried out to understand the putative binding pattern and stability of the protein-ligand complex against the selected target Pantothenate synthetase of Mtb .

Biochemical Pathways

It’s known thatPantothenate synthetase is a key enzyme in the CoA biosynthetic pathway in Mtb . Inhibition of this enzyme could potentially disrupt this pathway, affecting the survival and proliferation of the bacteria.

Pharmacokinetics

Similar compounds have been designed with in silico admet prediction .

Result of Action

Similar compounds have shown significant activity against mtb, with ic50 values in the low micromolar range . These compounds have also shown selectivity for Mtb over non-tuberculous mycobacteria (NTM) .